(3-Methylpyridin-4-yl)methanamine dihydrochloride
Overview
Description
“(3-Methylpyridin-4-yl)methanamine dihydrochloride” is a chemical compound with the empirical formula C7H12Cl2N2. Its molecular weight is 195.09 . It is provided by Sigma-Aldrich as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound is Cl.Cl.Cc1cnccc1CN . The InChI key is CCKLJVPDSMISSM-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a number of heavy atoms: 11, and a number of aromatic heavy atoms: 6 . The fraction Csp3 is 0.29 . It has 1 rotatable bond . The number of H-bond acceptors is 2.0, and the number of H-bond donors is 1.0 . The molar refractivity is 50.81 . The TPSA is 38.91 Ų .Scientific Research Applications
Synthesis and Catalytic Applications
- Synthesis of Zinc(II) Complexes : A study by Kwon, Nayab, and Jeong (2015) focused on synthesizing zinc(II) complexes using iminopyridines, related to (3-Methylpyridin-4-yl)methanamine dihydrochloride, for catalyzing the polymerization of lactide (Kwon, Nayab, & Jeong, 2015).
Biomedical Research
- Biased Agonists of Serotonin Receptors : Sniecikowska et al. (2019) designed methanamine derivatives as serotonin 5-HT1A receptor-biased agonists, providing insights into their potential as antidepressant drug candidates (Sniecikowska et al., 2019).
- Antibacterial and Antifungal Properties : Rao, Prasad, and Rao (2013) synthesized a compound related to this compound, evaluating its antibacterial and antifungal activity (Rao, Prasad, & Rao, 2013).
Neurological Research
- Neurotoxicity Studies : Javitch, D'Amato, Strittmatter, and Snyder (1985) investigated a neurotoxin structurally similar to this compound, providing insights into Parkinsonism (Javitch, D'Amato, Strittmatter, & Snyder, 1985).
Photophysical and Chemical Properties
- Luminescence in Complexes : Shaw and Schmehl (1991) discussed the luminescence behavior of ligands and Re(I) complexes, including derivatives of this compound (Shaw & Schmehl, 1991).
- Methane Monooxygenase Functional Models : Sankaralingam and Palaniandavar (2014) studied diiron(III) complexes with ligands related to this compound as models for methane monooxygenases (Sankaralingam & Palaniandavar, 2014).
Therapeutic Research
- HIV-1 Reverse Transcriptase Inhibitors : Saari et al. (1992) synthesized and evaluated 3-aminopyridin-2(1H)-one derivatives as HIV-1 RT inhibitors, related to the structure of this compound (Saari et al., 1992).
Future Directions
properties
IUPAC Name |
(3-methylpyridin-4-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2.2ClH/c1-6-5-9-3-2-7(6)4-8;;/h2-3,5H,4,8H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCKLJVPDSMISSM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methyl-4-{[1-(2-methylbenzoyl)pyrrolidin-3-yl]oxy}pyrimidine](/img/structure/B2820237.png)
![N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3-(trifluoromethyl)benzamide](/img/structure/B2820243.png)
![3-{4-[3-(3-Ethyl-1,2-oxazol-5-yl)propoxy]-3,5-dimethylphenyl}-5-(trifluoromethyl)-1,2,4-oxadiazole](/img/structure/B2820244.png)
![4-[4-(Hydroxymethyl)piperidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one](/img/structure/B2820247.png)
![2-(azocane-1-carbonyl)-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enenitrile](/img/structure/B2820250.png)
![2-(2-Chlorophenyl)-1-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]ethanone](/img/structure/B2820253.png)
![[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanamine](/img/structure/B2820254.png)